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Compound of Interest

Compound Name: H-Asp-OMe

Cat. No.: B555706 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of H-Asp-OMe (L-Aspartic acid α-methyl ester), a

common reagent in peptide synthesis and related research.

Safety and Handling
Before disposal, it is crucial to handle H-Asp-OMe with appropriate safety measures. This

compound and its derivatives may be harmful if swallowed, cause skin irritation, and lead to

serious eye irritation.[1] Inhalation of dust may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are essential.[2][3]

Hand Protection: Wear protective gloves.[1][2][3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[2][3]

Protective Clothing: A lab coat should be worn.[2]

Storage: Store the compound in a dry, cool, and well-ventilated place.[2][4] Keep the container

tightly closed and away from heat or ignition sources.[2][5]
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Quantitative Data
The following table summarizes key quantitative data for H-Asp-OMe and related compounds.

This information is critical for assessing potential hazards and planning disposal strategies.

Property
H-Asp(OMe)-
OH·HCl

H-Asp(OMe)-OMe
HCl

Aspartame

CAS Number 16856-13-6[6] 32213-95-9[1][7] 22839-47-0[8]

Molecular Formula C5H10ClNO4[6] C6H12ClNO4[1] C14H18N2O5[4]

Molecular Weight 183.6 g/mol [9] 197.62 g/mol [1] 294.31 g/mol [2]

Melting Point 191-193°C[6] Not Available 248 - 250°C[4]

Flash Point 136.3°C[6] Not Available Not Available[2][4]

Vapor Pressure Not Available Not Available
2.84X10-11 mm Hg at

25°C[4]

Disposal Procedures
Proper disposal of H-Asp-OMe is essential to prevent environmental contamination and ensure

laboratory safety. The primary method of disposal is through a licensed waste disposal

company.[3][4]

Experimental Protocol for Spill Cleanup and Disposal:

Evacuate and Ventilate: In case of a spill, evacuate unnecessary personnel from the area

and ensure adequate ventilation.[4][5]

Containment: Prevent the spilled material from entering drains or waterways.[4][5]

Personal Protective Equipment: Before cleaning, equip yourself with the appropriate PPE as

listed above.

Cleanup:
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For small spills, use appropriate tools to carefully sweep or shovel the solid material into a

suitable container for hazardous waste disposal.[2] Avoid generating dust.[5]

For large spills, use a shovel to place the material into a convenient waste disposal

container.[2]

Decontamination: After the material has been collected, clean the contaminated surface by

spreading water and dispose of the cleaning materials in accordance with local and regional

authority requirements.[2]

Waste Container: Label the waste container clearly with the contents.

Final Disposal: Dispose of the container with the collected waste through a licensed and

specialist waste disposal company.[3][4] Do not attempt to dispose of it through the regular

trash or sanitary sewer system.

Disposal Workflow
The following diagram illustrates the step-by-step workflow for the proper disposal of H-Asp-
OMe.
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H-Asp-OMe Disposal Protocol

Spill or Unused Material

Assess Situation
(Quantity, Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry to drains

Collect Material
(Sweep/Shovel into container)

Decontaminate Area
(Wash with water)

Label Waste Container

Store Securely for Pickup

Arrange for Professional Disposal

Click to download full resolution via product page

H-Asp-OMe Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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